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Compound of Interest |

Compound Name: Cortistatin14
CAS No.: 193829-96-8
Cat. No.: B612702
. J

Part 1: Executive Safety Directive
The "Bioactive Paradox"

While Cortistatin-14 (CST-14) is frequently classified as "Not a Hazardous Substance" under
GHS/OSHA guidelines (Safety Data Sheet Section 2), this regulatory label is misleading for
research environments. As a potent neuropeptide with nanomolar affinity for somatostatin
receptors (

) and the ghrelin receptor (
), CST-14 possesses significant biological activity.

Core Directive: Treat Cortistatin-14 not merely as a benign chemical, but as a High-Potency
Pharmacological Agent (HPPA). Disposal protocols must prevent environmental release and
inadvertent occupational exposure, regardless of its non-toxic regulatory status.

Part 2: Hazard Profile & Risk Assessment
Chemical vs. Biological Risk
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Feature Classification Operational Implication

No specific P-list or U-list EPA

GHS Status Non-Hazardous
waste codes apply.

Trace residues in sinks/drains

. - High ( can affect aquatic life or
Bioactivity )
contaminate downstream

water tables.

Susceptible to enzymatic
Stability Moderate degradation but stable in
sterile water/DMSO.

Aerosolized powder is the
Routes of Entry Inhalation, Injection highest risk during
weighing/solubilization.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 respirator or P100 filters recommended when handling lyophilized powder

outside a fume hood.

o Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended for stock

solution preparation.

e Ocular: Chemical splash goggles (ANSI Z87.1).

Part 3: Strategic Disposal Framework

This protocol segregates waste streams based on physical state and contamination level to
ensure compliance and safety.

Workflow Visualization

The following decision tree illustrates the logical flow for categorizing and disposing of
Cortistatin-14 waste.
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Start: Cortistatin-14 Waste Generated

Determine Waste Type

Lyophilized/Container [Solubilized Needles/Broken Glass

Solid Waste Liquid Waste Sharps
(Powder, Vials) (Solutions, Media) (Needles, Glass)

Trace Contamination? Puncture-Proof

(<1% Volume)

Biological Media?
(Cells/Virus)

Sharps Container

No (Clean Packaging) Yes (Residue/Powder) 0 (Pure Chemical) Yes (Cell Culture)

General Trash Chemical Waste Stream Biohazardous Waste
(Defaced Packaging Only) (Label: Non-Haz Peptide) (Autoclave/Incinerate)

Click to download full resolution via product page

Figure 1: Decision matrix for Cortistatin-14 waste segregation.[1] Note the distinction between
pure chemical waste and biologically contaminated media.

Protocol A: Solid Waste (Lyophilized Powder & Vials)
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Rationale: Even "empty" vials contain microgram quantities of peptide, sufficient to cause
biological effects if leached.

e Primary Containment: Do not rinse original vials. Cap them tightly.

Segregation: Place all vials, weigh boats, and contaminated gloves into a clear hazardous
waste bag or a solid chemical waste drum.

Labeling: Label as "Non-Hazardous Chemical Waste: Cortistatin-14 (Peptide)."

o Note: Do not label as "Biohazard" unless contaminated with human/animal fluids, as this
complicates downstream incineration protocols.

Protocol B: Liquid Waste (Stock Solutions & Buffers)

Rationale: Preventing entry into the municipal water system is critical due to the peptide's
stability in agueous environments.

Collection: Collect all unused stock solutions (DMSO, Water, Saline) in a dedicated
"Aqueous/Organic Mixture" waste carboy.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., nitric
acid) which could react violently with the organic solvents (DMSO) often used to solubilize
the peptide.

Inactivation (Optional but Recommended): For large volumes (>100 mL) of dilute peptide
solution, add 10% bleach (sodium hypochlorite) to a final concentration of 1% and let sit for
20 minutes before adding to the chemical waste stream. This oxidizes the disulfide bridge
(Cys-Cys), structurally inactivating the peptide [1].

Protocol C: Sharps & Debris[2]

e Sharps: Any needle or glass pipette used with CST-14 must go immediately into a Red
Sharps Container. Do not recap needles.

o Pipette Tips: Collect in a benchtop biohazard bag or chemical solid waste container. Do not
dispose of in regular trash.
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Part 4: Spill Response & Decontamination[3]
The "3-Zone" Cleanup Method

If dry powder is spilled, do not dry sweep. This generates aerosols.

e Zone 1 (Containment): Cover the spill gently with paper towels dampened with water. This
prevents powder dispersion.[2]

e Zone 2 (Inactivation): Apply a mild detergent or 10% bleach solution over the paper towels.
Allow 5 minutes of contact time.

e Zone 3 (Removal): Wipe up the material working from the outside in. Dispose of all cleanup
materials as Solid Chemical Waste.

Surface Decontamination Verification

Because CST-14 is invisible to the naked eye, use the "Solvent Wipe Test":
 After cleaning, wipe the area with a fresh Kimwipe soaked in 70% Ethanol.

o If the surface feels "tacky" or shows streaks, peptide/salt residue remains. Repeat cleaning
with water followed by ethanol.

Part 5: References

» National Center for Biotechnology Information. (2023). PubChem Compound Summary for
CID 16133803, Cortistatin 14. Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA). (n.d.).[3] Laboratory Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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